1-Benzyl-4-(oxetan-3-yl)piperazine

• IUPAC Name: 1-benzyl-4-(oxetan-3-yl)piperazine
• InChI: InChI=1S/C14H20N2O/c1-2-4-13(5-3-1)10-15-6-8-16(9-7-15)14-11-17-12-14/h1-5,14H,6-12H2
• InChI Key: VTPMUMJUXIYHJT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3COC3
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

1-Benzyl-4-(oxetan-3-yl)piperazine is a chemical compound with the molecular formula C14H20N2O. It is a solid substance.

Molecular Structure Analysis

The InChI code for 1-Benzyl-4-(oxetan-3-yl)piperazine is 1S/C14H20N2O/c1-2-4-13(5-3-1)10-15-6-8-16(9-7-15)14-11-17-12-14/h1-5,14H,6-12H2. This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

1-Benzyl-4-(oxetan-3-yl)piperazine is a solid substance. It has a molecular weight of 232.33.

Scientific Research Applications

Enzymatic Metabolism and Pharmacological Potential

1-Benzyl-4-(oxetan-3-yl)piperazine is a compound that has been explored in various scientific research contexts, demonstrating significant pharmacological potential and interactions with enzymatic pathways. For instance, the study on the metabolism of Lu AA21004, a novel antidepressant, highlighted the complex enzymatic pathways involved in its oxidative metabolism, which may share similarities with the metabolic processing of related piperazine derivatives (Hvenegaard et al., 2012). This underscores the relevance of 1-Benzyl-4-(oxetan-3-yl)piperazine in studying drug metabolism, particularly in identifying cytochrome P450 enzymes responsible for the oxidative metabolism of pharmaceutical compounds.

Antibacterial and Biofilm Inhibitory Activities

Research into novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker has revealed potent antibacterial efficacies and biofilm inhibition activities against various bacterial strains, including E. coli, S. aureus, and S. mutans. This study demonstrates the potential of piperazine derivatives in addressing bacterial resistance and the management of biofilms, which are critical challenges in infectious disease treatment (Mekky & Sanad, 2020).

Antidiabetic and Central Pharmacological Activities

The synthesis and evaluation of imidazoline derivatives, including 1-benzyl-4-alkyl-2-(4',5'-dihydro-1'H-imidazol-2'-yl)piperazines, have identified potent antidiabetic agents that mediate significant increases in insulin secretion. Such studies contribute to the understanding of piperazine derivatives' role in glucose homeostasis and their potential as antidiabetic medications (Le Bihan et al., 1999). Additionally, the exploration of piperazine derivatives for central therapeutic applications, including antipsychotic, antidepressant, and anxiolytic drugs, highlights the versatility and therapeutic potential of these compounds in neuropsychiatric disorder management (Brito et al., 2018).

Anticancer and Molecular Docking Investigations

The structural and luminescent properties of piperazine derivatives have been studied, with some compounds demonstrating good anticancer activity and potential for pharmaceutical applications. These investigations not only shed light on the mechanisms of action at the molecular level but also highlight the potential of piperazine derivatives in developing novel anticancer therapies (Lv et al., 2019).

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, indicating that it is acutely toxic when ingested. It is also classified as a combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects.